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Compound of Interest

Compound Name: Dimethoxy di-p-cresol

Cat. No.: B089365 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

Dimethoxy di-p-cresol, a chemical compound used in various research and development

applications. The following procedures are designed to ensure the safety of laboratory

personnel and the protection of the environment. Adherence to these guidelines is critical for

maintaining a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions
Before handling Dimethoxy di-p-cresol, it is imperative to consult the Safety Data Sheet

(SDS) for this specific compound. If an SDS is not readily available, treat the substance as

hazardous. Personnel handling the chemical must wear appropriate Personal Protective

Equipment (PPE), including but not limited to:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat or chemical-resistant apron

Closed-toe shoes

Work with Dimethoxy di-p-cresol should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.
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Hazardous Waste Determination
Under the Resource Conservation and Recovery Act (RCRA), it is the responsibility of the

waste generator to determine if a chemical is a hazardous waste.[1][2] Since specific disposal

guidelines for Dimethoxy di-p-cresol are not readily available, a hazardous waste

determination is a mandatory first step. This process involves the following questions:

Is the material a solid waste? Any discarded Dimethoxy di-p-cresol is considered a solid

waste.[1][3]

Is the waste specifically excluded from RCRA regulations? There are no indications that

Dimethoxy di-p-cresol is exempt from these regulations.[1][4]

Is the waste a listed hazardous waste? The U.S. Environmental Protection Agency (EPA)

maintains lists of hazardous wastes (F, K, P, and U lists).[1][4] It is unlikely that Dimethoxy
di-p-cresol is on these lists, but it is essential to verify.

Does the waste exhibit a characteristic of hazardous waste? The four characteristics of

hazardous waste are ignitability, corrosivity, reactivity, and toxicity.[1][3]

Given that Dimethoxy di-p-cresol is a derivative of p-cresol, a compound with known toxicity,

it is prudent to assume it may exhibit the characteristic of toxicity.[5][6] Phenolic compounds, in

general, are often considered hazardous.
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Hazardous Waste

Characteristic
Description

Applicability to Dimethoxy di-

p-cresol (Presumptive)

Ignitability

Liquids with a flashpoint below

60°C (140°F), non-liquids that

can cause fire through friction,

spontaneous chemical

changes, or retained water,

and are a fire hazard when

ignited, or ignitable

compressed gases and

oxidizers.

Unlikely, but should be

confirmed with the SDS.

Corrosivity

Aqueous wastes with a pH of ≤

2 or ≥ 12.5, or liquids that

corrode steel at a rate greater

than 6.35 mm per year.

Unlikely for a solid, but

solutions should be evaluated.

Reactivity

Wastes that are unstable

under normal conditions, may

react with water, may give off

toxic gases, or are capable of

detonation or explosive

reaction under normal

conditions or when heated.

Unlikely, but should be

confirmed with the SDS.

Toxicity

Wastes that are harmful or

fatal when ingested or

absorbed. The toxicity is

determined through the

Toxicity Characteristic

Leaching Procedure (TCLP).

[2]

Likely. Phenolic compounds

are known to be toxic.[5][7]

Step-by-Step Disposal Protocol
Based on the likely hazardous nature of Dimethoxy di-p-cresol, the following disposal

procedure is recommended:
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Segregation and Collection:

Do not mix Dimethoxy di-p-cresol waste with other waste streams.

Collect all solid waste, including contaminated articles (e.g., weigh boats, gloves, paper

towels), in a designated, leak-proof, and clearly labeled hazardous waste container.

For liquid waste containing Dimethoxy di-p-cresol, use a separate, compatible, and

labeled container.

Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste," the

full chemical name "Dimethoxy di-p-cresol," and a clear indication of the hazards (e.g.,

"Toxic").

Storage:

Store the sealed waste container in a designated satellite accumulation area or a central

hazardous waste storage area.

The storage area should be secure, well-ventilated, and away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[8][9][10][11]

Provide the disposal company with all available information about the waste, including its

chemical name and any known or suspected hazards.

Recommended Disposal Method:

Due to its chemical nature as a phenolic compound, incineration at a licensed hazardous

waste disposal facility is the recommended method of disposal.[7][12] This ensures the

complete destruction of the compound.

Never dispose of Dimethoxy di-p-cresol down the drain or in the regular trash.[7]
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Disposal Workflow Diagram
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Step 7
Disposal Complete
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Caption: Disposal workflow for Dimethoxy di-p-cresol.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific policies and procedures for hazardous waste disposal and comply with all local, state,

and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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